![molecular formula C18H23N3O5S2 B2551896 1-(4-Methoxybenzo[d]thiazol-2-yl)azetidin-3-yl 1-(methylsulfonyl)piperidine-4-carboxylate CAS No. 1396862-88-6](/img/structure/B2551896.png)
1-(4-Methoxybenzo[d]thiazol-2-yl)azetidin-3-yl 1-(methylsulfonyl)piperidine-4-carboxylate
Description
The compound contains a methoxybenzothiazole and an azetidinyl piperidine moiety. Methoxybenzothiazole is a type of benzothiazole, which is a heterocyclic compound with a benzene ring fused to a thiazole ring . Azetidinyl piperidine is a type of piperidine, which is a heterocyclic organic compound that consists of a six-membered ring containing five carbon atoms and one nitrogen atom .
Synthesis Analysis
While specific synthesis methods for this compound are not available, benzothiazoles can be synthesized from simple commercially available building blocks like benzo[d]thiazole-2-thiol and primary and secondary amines .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the functional groups present in the molecule. Benzothiazoles can undergo a variety of reactions, including S oxidation/S-N coupling, S-N coupling/S-oxidation, and S-oxidation/S-F bond formation .Scientific Research Applications
Synthesis and Biological Activity
Several studies have focused on synthesizing novel compounds with potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. For instance, compounds derived from benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines have been synthesized and evaluated for their cyclooxygenase inhibition, analgesic, and anti-inflammatory activities. These compounds show promising results, indicating their potential for further medicinal development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Studies
Research on new pyridine derivatives has shown considerable antibacterial activity. This includes studies on compounds synthesized from benzothiazoles and pyridine derivatives, which possess significant antibacterial and antifungal properties (Patel & Agravat, 2009; Patel, Agravat, & Shaikh, 2011). These findings underscore the potential of such compounds in addressing microbial resistance.
Anticancer Potential
The synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole and their evaluation as anticancer agents have been investigated, revealing compounds with promising IC50 values indicative of strong anticancer activities (Rehman et al., 2018). This highlights the ongoing search for new, effective anticancer therapies.
properties
IUPAC Name |
[1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl] 1-methylsulfonylpiperidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O5S2/c1-25-14-4-3-5-15-16(14)19-18(27-15)20-10-13(11-20)26-17(22)12-6-8-21(9-7-12)28(2,23)24/h3-5,12-13H,6-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSPYSVYNQDUDKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=N2)N3CC(C3)OC(=O)C4CCN(CC4)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(m-tolyl)methanone](/img/structure/B2551814.png)
![2-[1,3-benzodioxol-5-ylmethyl(methyl)amino]-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone](/img/structure/B2551817.png)
![[(5-Chloro-1,3-benzoxazol-2-yl)methyl]amine](/img/structure/B2551822.png)
![2-((3-(2-methoxyethyl)-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide](/img/structure/B2551826.png)
